Cas no 17269-94-2 (Benzene,1-(1,1-dimethylethyl)-4-ethoxy-)

• Product Name: Benzene,1-(1,1-dimethylethyl)-4-ethoxy-
• CAS No: 17269-94-2
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD00026802
• CID: 178966
• PubChem ID: 28439
• Update Time: 2025-11-02

Benzene,1-(1,1-dimethylethyl)-4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1,1-dimethylethyl)-4-ethoxy-
• 1-tert-butyl-4-ethoxybenzene
• p-tert-butylphenetole
• 4-(TERT-BUTYL)-PHENETOLE
• 4-tert-Butyl-1-ethoxybenzene
• 1-Ethoxy-4-tert-butylbenzene
• ECK6H33VTR
• NS00025658
• Benzene, 1-(1,1-dimethylethyl)-4-ethoxy-
• 4-Tert-Butylphenyl ethyl ether
• RMSGBIDKBWPHMJ-UHFFFAOYSA-N
• 1-(1,1-dimethylethyl)-4-ethoxy-benzene
• 1-(TERT-BUTYL)-4-ETHOXYBENZENE
• 17269-94-2
• Phenetole, p-tert-butyl-
• EINECS 241-305-0
• 1-(1,1-Dimethylethyl)-4-ethoxybenzene
• SCHEMBL799636
• DTXSID30169371
• Ethyl 4-terbutylphenyl ether
• AKOS002710535
• 1-tert-Butyl-4-ethoxybenzene #
• InChI=1/C12H18O/c1-5-13-11-8-6-10(7-9-11)12(2,3)4/h6-9H,5H2,1-4H

• MDL： MFCD00026802
• Inchi： 1S/C12H18O/c1-5-13-11-8-6-10(7-9-11)12(2,3)4/h6-9H,5H2,1-4H3
• InChI Key： RMSGBIDKBWPHMJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 0.906
• Boiling Point: 240°Cat760mmHg
• Flash Point: 101.2°C
• Refractive Index: 1.48
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzene,1-(1,1-dimethylethyl)-4-ethoxy-

Comprehensive Overview of Benzene,1-(1,1-dimethylethyl)-4-ethoxy- (CAS No. 17269-94-2)

Benzene,1-(1,1-dimethylethyl)-4-ethoxy-, with the CAS number 17269-94-2, is a specialized organic compound that has garnered significant attention in industrial and research applications. This compound, often referred to by its systematic name, belongs to the class of ethoxy-substituted benzene derivatives. Its unique molecular structure, featuring a tert-butyl group and an ethoxy substituent, makes it a valuable intermediate in the synthesis of fragrances, agrochemicals, and specialty chemicals. In recent years, the demand for such compounds has surged due to their role in sustainable chemistry and green manufacturing processes.

The compound's chemical stability and solubility properties have made it a subject of interest in advanced material science. Researchers are exploring its potential in high-performance polymers and liquid crystal formulations, aligning with the growing trend of eco-friendly materials. Additionally, its low toxicity profile has positioned it as a safer alternative to traditional solvents, addressing the increasing consumer demand for non-hazardous chemical solutions. This aligns with global initiatives like the Green Chemistry Principles, which emphasize reducing environmental impact.

One of the most frequently searched questions about Benzene,1-(1,1-dimethylethyl)-4-ethoxy- is its synthetic route and industrial-scale production. The compound is typically synthesized through Friedel-Crafts alkylation, followed by ethoxylation, a process optimized for high yield and purity. Another trending topic is its applications in fragrance formulations, where it acts as a fixative to enhance longevity. These aspects are particularly relevant to industries focusing on natural and synthetic aroma chemicals, a market projected to grow significantly in the coming years.

From an SEO perspective, keywords like "ethoxy benzene derivatives," "tert-butyl benzene applications," and "CAS 17269-94-2 suppliers" are highly searched, reflecting user interest in procurement and technical data. The compound's role in pharmaceutical intermediates is another hot topic, especially with the rise of custom synthesis services. Its compatibility with catalytic processes further underscores its relevance in modern chemical innovation.

In conclusion, Benzene,1-(1,1-dimethylethyl)-4-ethoxy- (CAS No. 17269-94-2) exemplifies the intersection of traditional chemistry and cutting-edge applications. Its versatility and alignment with sustainability goals make it a compound worth watching in both academic and industrial circles. As research continues to uncover new uses, its market relevance is expected to expand, particularly in sectors prioritizing environmental responsibility and performance efficiency.